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Compound of Interest

Compound Name: Methyl 3-(propylamino)propanoate

Cat. No.: B3142409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for Methyl 3-(propylamino)propanoate. This document is

intended to serve as a critical resource for researchers, scientists, and professionals in the field

of drug development, offering detailed insights into the compound's chemical stability, potential

degradation pathways, and best practices for storage and handling to ensure its integrity for

research and development activities.

Chemical Profile and General Stability
Methyl 3-(propylamino)propanoate is a β-amino ester characterized by the presence of a

secondary amine and a methyl ester functional group. The stability of this molecule is

intrinsically linked to the reactivity of these groups. While specific quantitative stability data for

this compound is not extensively available in peer-reviewed literature, its stability profile can be

inferred from the known chemical behavior of similar β-amino esters and related small

molecules.

Generally, the compound is considered to be relatively stable under standard ambient

conditions when stored properly. However, it is susceptible to degradation under specific

environmental stresses, primarily through hydrolysis, and to a lesser extent, through thermal

and photodegradation.
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Recommended Storage and Handling
To maintain the purity and integrity of Methyl 3-(propylamino)propanoate, the following

storage and handling conditions are recommended based on available Safety Data Sheets

(SDS) for this and structurally related compounds.

Parameter Recommendation Rationale

Temperature Store in a cool place.[1]
Minimizes the rate of potential

thermal degradation.

Atmosphere

Keep container tightly closed

in a dry and well-ventilated

place.[1][2]

Prevents exposure to moisture,

which can lead to hydrolysis,

and atmospheric

contaminants.

Light Exposure Protect from light.

Although specific photostability

data is limited, aliphatic amines

and esters can be susceptible

to photodegradation.

Inert Gas

For long-term storage,

consider storing under an inert

atmosphere (e.g., argon or

nitrogen).

Mitigates the risk of oxidative

degradation.

Handling

Handle in accordance with

good industrial hygiene and

safety practices.[1] Use in a

well-ventilated area.[1][2]

Minimizes exposure and

ensures personnel safety.

Potential Degradation Pathways
The primary degradation pathways for Methyl 3-(propylamino)propanoate are anticipated to

be hydrolysis of the ester linkage and, to a lesser extent, oxidation of the secondary amine.

Hydrolytic Degradation
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The ester functional group is susceptible to hydrolysis, which can be catalyzed by both acidic

and basic conditions, yielding 3-(propylamino)propanoic acid and methanol. The presence of

the secondary amine in the molecule can influence the rate of hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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